Cas no 2758005-36-4 (6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid)

• Product Name: 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid
• CAS No: 2758005-36-4
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• CID: 5464579
• Update Time: 2025-10-23

6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z5521378567
• 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid

• Inchi： 1S/C12H17N3O5/c1-12(2,3)20-11(18)13-7-5-15-9(19-6-7)4-8(14-15)10(16)17/h4,7H,5-6H2,1-3H3,(H,13,18)(H,16,17)
• InChI Key： YMHBTDDVRAJBFG-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(=O)O)=NN2CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.11682065 g/mol
• Monoisotopic Mass: 283.11682065 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103
• Molecular Weight: 283.28

Additional information on 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid

6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2758005-36-4, known as 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[oxazine] derivatives, which have garnered considerable attention in recent years due to their unique structural properties and functional versatility.

The molecular structure of this compound is characterized by a pyrazolo[3,2-b][1,3]oxazine core, which is a fused bicyclic system combining pyrazole and oxazine rings. The presence of a tert-butoxy carbonyl amino group at the 6-position and a carboxylic acid group at the 2-position introduces significant functional diversity. These groups not only enhance the compound's reactivity but also make it amenable to further chemical modifications, such as coupling reactions or esterifications.

Recent studies have highlighted the potential of pyrazolo[oxazine] derivatives in the field of drug discovery. The tert-butoxy carbonyl amino group has been shown to play a critical role in modulating the pharmacokinetic properties of the compound, including its solubility and bioavailability. Additionally, the carboxylic acid group provides an anchor point for conjugation with other biomolecules, making this compound a promising candidate for targeted drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving click chemistry and peptide coupling techniques. The use of tert-butyl carbamate (Boc) as a protecting group ensures efficient control over the reaction pathway while maintaining the integrity of sensitive functional groups. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of producing enantiomerically pure derivatives of this compound.

The application of 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in optoelectronic materials and sensor technologies. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance the electrical conductivity and mechanical stability of resulting materials.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, has become increasingly prevalent in its production processes. These efforts align with global sustainability goals while ensuring high-quality output.

In conclusion, 6-{[(tert-butoxy)carbonyl]amino}-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid represents a cutting-edge molecule with vast potential across multiple disciplines. Its structural features and functional groups make it an invaluable tool in modern chemical research and development. As scientific understanding continues to evolve, so too will the applications and significance of this remarkable compound.